4-(4-fluorophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-fluorophenyl)-N-prop-2-enyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H11FN2S/c1-2-7-14-12-15-11(8-16-12)9-3-5-10(13)6-4-9/h2-6,8H,1,7H2,(H,14,15)
• InChI Key: SRFYFOHTMCHTRN-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=NC(=CS1)C2=CC=C(C=C2)F
• Molecular Formula: C12H11FN2S
• Molecular Weight: 234.29 g/mol

Description

4-(4-fluorophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine is a chemical compound that belongs to the class of thiazole derivatives This compound is characterized by the presence of a thiazole ring, a fluorophenyl group, and a prop-2-en-1-ylamine moiety

Scientific Research Applications

4-(4-fluorophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, including drug development and medicinal chemistry.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-fluorophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine typically involves the reaction of 4-fluoroaniline with a thiazole derivative under specific conditions. One common method includes the use of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, purification techniques such as recrystallization or chromatography are employed to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

4-(4-fluorophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Various nucleophiles or electrophiles, depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield oxides, while reduction can produce amines or alcohols

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-chlorophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine
• 4-(4-bromophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine
• 4-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine

Uniqueness

4-(4-fluorophenyl)-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine is unique due to the presence of the fluorophenyl group, which imparts distinct electronic and steric properties